Cas no 57624-55-2 (3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene)

3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene structure
57624-55-2 structure
Product Name:3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene
CAS No:57624-55-2
MF:C12H16O3
MW:208.253643989563
CID:344789
PubChem ID:12220426
Update Time:2025-04-19

3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene Chemical and Physical Properties

Names and Identifiers

    • 3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene
    • 57624-55-2
    • DTXSID60481078
    • Inchi: 1S/C12H16O3/c1-2-11-8-12(3-1)10-15-7-5-13-4-6-14-9-11/h1-3,8H,4-7,9-10H2
    • InChI Key: GBFXQDPBIPTONL-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCC2C=CC=C(C=2)C1

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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